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Introduction

Batilol, also known as Batyl alcohol or 1-O-Octadecylglycerol, is a glyceryl ether lipid naturally
found in shark liver oil and animal bone marrow.[1][2] It has been identified as an inflammatory
agent and is utilized in various immunological and inflammation-related research.[1][2] Due to

its hydrophobic nature, Batilol is poorly soluble in aqueous solutions, necessitating the use of
organic solvents for the preparation of stock solutions for in vitro and in vivo studies. Dimethyl

sulfoxide (DMSO) is a widely used polar aprotic solvent capable of dissolving a broad range of
polar and nonpolar compounds, making it a suitable vehicle for Batilol.[3]

These application notes provide a detailed protocol for the preparation, storage, and handling
of Batilol stock solutions using DMSO, ensuring solution stability and reproducibility in
experimental settings.

Physicochemical Properties of Batilol

A summary of the key physicochemical properties of Batilol is presented in Table 1. This
information is crucial for accurate stock solution preparation and experimental design.
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Property Value Reference

Batyl alcohol, Stearyl
Synonyms monoglyceride, 1-O-

Octadecylglycerol, Batilolum

Molecular Formula C21H4403

Molecular Weight 344.57 g/mol

CAS Number 544-62-7

Appearance White or almost white, waxy
mass or unctuous powder

Solubility in DMSO 68 mg/mL (197.34 mM)

Melting Point 70-72 °C

Boiling Point 189 °C (DMSO0)

Experimental Protocols
Materials

» Batilol powder (purity 298%)

o Anhydrous/fresh Dimethyl sulfoxide (DMSO, molecular biology grade)
» Sterile, amber glass vials or polypropylene tubes

o Calibrated analytical balance

o Vortex mixer

» Pipettes and sterile, filtered pipette tips

o Personal Protective Equipment (PPE): safety goggles, lab coat, and appropriate gloves
(butyl rubber, fluoroelastomer, neoprene, or thick latex gloves are recommended over nitrile
for prolonged contact with DMSO)
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Preparation of a 100 mM Batilol Stock Solution in DMSO

This protocol describes the preparation of a 100 mM stock solution of Batilol in DMSO. The
concentration can be adjusted based on experimental requirements and the solubility limit of
Batilol in DMSO (197.34 mM).

Calculations:

e Molecular Weight (MW) of Batilol: 344.57 g/mol

e Desired Stock Concentration (C): 100 mM = 0.1 mol/L

e Desired Volume (V): 1 mL=0.001L

Mass (m) =C xV x MW m = 0.1 mol/L x 0.001 L x 344.57 g/mol = 0.034457 g = 34.46 mg
Procedure:

» Weighing Batilol: Accurately weigh 34.46 mg of Batilol powder using a calibrated analytical
balance.

» Solvent Addition: Add the weighed Batilol powder to a sterile amber glass vial. Using a
calibrated pipette, add 1 mL of anhydrous DMSO to the vial. Note: Moisture-absorbing
DMSO can reduce the solubility of Batilol.

» Dissolution: Tightly cap the vial and vortex thoroughly until the Batilol is completely
dissolved. Gentle warming in a water bath (up to 37°C) can aid dissolution if necessary.
Visually inspect the solution to ensure no particulate matter is present.

 Sterilization (Optional): If required for cell culture experiments, the stock solution can be
sterilized by filtration through a 0.22 um DMSO-compatible filter (e.g., PTFE). High-
temperature sterilization methods are not recommended.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,
tightly sealed amber vials or polypropylene tubes to avoid repeated freeze-thaw cycles.

o Storage Conditions: Store the aliquots at -20°C or -80°C for long-term storage. A general
guideline for storage in solvent is up to 6 months at -80°C and up to 1 month at -20°C.
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Preparation of Working Solutions

To prepare a working solution, the DMSO stock solution should be diluted in the appropriate
cell culture medium or buffer.

Important Considerations:

e The final concentration of DMSO in the working solution should be kept low, typically below
0.5% for in vitro cell-based assays, to minimize solvent-induced cytotoxicity.

e Avehicle control (culture medium with the same final concentration of DMSQO) should always
be included in experiments.

« If precipitation occurs upon dilution in aqueous solutions, using a co-solvent like PEG400 or
Tween 80 may be necessary.

Experimental Workflow and Signaling Pathway

The following diagrams illustrate a typical experimental workflow for using a Batilol stock
solution and a potential signaling pathway that may be influenced by Batilol's inflammatory
properties.
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Caption: Experimental workflow for preparing and using Batilol-DMSO stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Preparing Batilol
Stock Solutions in DMSQO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3428702#preparing-batilol-stock-solutions-with-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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